BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
SGI-1027 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SGI-1027

Cat. No.: B1684302

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of
SGI-1027 stock solutions in Dimethyl Sulfoxide (DMSO). SGI-1027 is a potent inhibitor of DNA
methyltransferases (DNMTS), crucial enzymes in epigenetic regulation. Accurate preparation of
stock solutions is the first critical step for reliable and reproducible experimental results in
studies involving this compound.

Compound Information

SGI-1027 is a quinoline-based compound that acts as a reversible inhibitor of DNMT1,
DNMT3A, and DNMT3B.[1][2] By inhibiting these enzymes, SGI-1027 can lead to the
demethylation of DNA, reactivation of silenced tumor suppressor genes, and induction of
apoptosis, making it a valuable tool for cancer research and epigenetic studies.[1][2][3]

Key Properties of SGI-1027
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Property Value References
Molecular Weight 461.52 g/mol [11[4]15]16]
Formula C27H23N70 [4][5116]

Light yellow to yellow solid/Off-
Appearance . [41[6]
white powder

Primary Solvent Dimethyl Sulfoxide (DMSO) [31[7]
Water Solubility Insoluble [1]
Ethanol Solubility Insoluble [1]

Solubility of SGI-1027 in DMSO

The solubility of SGI-1027 in DMSO can vary, and it is crucial to use fresh, anhydrous DMSO
as the compound's solubility is reduced by moisture.[1] Gentle warming and sonication may be
required to achieve complete dissolution, especially at higher concentrations.[4][5][8]

Molar
Reported Solubility . Notes References
Concentration

Requires gentle
22.25 mg/mL ~48.2 mM . [8][9]
warming

Requires ultrasonic
27 mg/mL ~58.5 mM ) [4][10]
and warming

35 mg/mL ~75.8 mM - [6]
Sonication is

45 mg/mL ~97.5 mM [5]
recommended

68 mg/mL ~147.3 mM - [1]

92 mg/mL ~199.3 mM - [1]
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Experimental Protocol: Preparation of a 50 mM SGI-
1027 Stock Solution

This protocol details the steps to prepare a 50 mM stock solution of SGI-1027 in DMSO, a
concentration commonly used in cellular assays.[3][7]

Materials

e SGI-1027 powder

o Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Water bath or sonicator (optional, but recommended)

» Pipettes and sterile filter tips

Procedure

» Pre-weighing Preparation: Before starting, allow the SGI-1027 vial to equilibrate to room
temperature to prevent condensation.

» Weighing SGI-1027: Carefully weigh out the desired amount of SGI-1027 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, you
would need 23.08 mg of SGI-1027.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.050 mol/L x 461.52 g/mol = 0.02308 g = 23.08 mg

e Adding DMSO: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the SGI-1027 powder.
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 Dissolution:
o Tightly cap the vial and vortex thoroughly for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, briefly sonicate the solution or warm it in a water bath set to 37°C for 5-
10 minutes.[4][5][8] Vortex again until the solution is clear. Note: Avoid excessive heating.

» Aliquoting: Once the SGI-1027 is fully dissolved, dispense the stock solution into smaller,
single-use aliquots in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-
thaw cycles which can degrade the compound.[1][5]

o Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Recommended Storage Conditions

Storage Type Temperature Duration References
Powder -20°C 3 years [4][5]
Stock Solution in

-20°C 1 month to 1 year [1][4][11]
DMSO
Stock Solution in

-80°C 6 months to 2 years [4115][11]
DMSO

Visualizations

SGI-1027 Mechanism of Action

The following diagram illustrates the inhibitory effect of SGI-1027 on DNA methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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